Cas no 115311-40-5 (4-Thiazolecarboxylic acid, 2-(2-aMinophenyl)-)

• Product Name: 4-Thiazolecarboxylic acid, 2-(2-aMinophenyl)-
• CAS No: 115311-40-5
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• CID: 3033965
• PubChem ID: 18186601
• Update Time: 2025-05-24

4-Thiazolecarboxylic acid, 2-(2-aMinophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-(2-aMinophenyl)-

• Inchi： 1S/C10H8N2O2S/c11-7-4-2-1-3-6(7)9-12-8(5-15-9)10(13)14/h1-5H,11H2,(H,13,14)
• InChI Key： IDMDDXVOMOUYTF-UHFFFAOYSA-N
• SMILES： S1C=C(C(O)=O)N=C1C1=CC=CC=C1N

Computed Properties

• Exact Mass: 220.03064868g/mol
• Monoisotopic Mass: 220.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-Thiazolecarboxylic acid, 2-(2-aMinophenyl)-

Comprehensive Overview of 4-Thiazolecarboxylic acid, 2-(2-aminophenyl)- (CAS No. 115311-40-5): Properties, Applications, and Research Insights

4-Thiazolecarboxylic acid, 2-(2-aminophenyl)- (CAS No. 115311-40-5) is a specialized organic compound featuring a thiazole core linked to an aminophenyl group. This unique structure grants it versatile chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The compound's carboxylic acid functionality further enhances its reactivity, enabling applications in drug synthesis and molecular design.

Recent trends highlight growing interest in heterocyclic compounds like 4-Thiazolecarboxylic acid, driven by their role in designing bioactive molecules. Researchers frequently explore its potential in kinase inhibition and antibacterial agents, aligning with the demand for novel therapeutics. Searches for "thiazole derivatives in drug discovery" or "CAS 115311-40-5 applications" reflect its relevance in modern chemistry.

The compound's structural motif is pivotal in optimizing drug-likeness, a key focus in medicinal chemistry. Its hydrogen-bonding capacity and aromatic stability contribute to interactions with biological targets, a topic frequently queried in AI-driven molecular modeling platforms. Innovations in green chemistry also emphasize its synthesis via catalyst-free routes, addressing sustainability concerns.

From an industrial perspective, 4-Thiazolecarboxylic acid derivatives are investigated for crop protection formulations, responding to the agrochemical sector's need for eco-friendly pesticides. Analytical methods like HPLC and NMR are commonly employed to characterize its purity, a detail often searched by quality control professionals.

In material science, its incorporation into coordination polymers showcases utility in sensor development, a hotspot for nanotechnology research. The compound's thermal stability and electronic properties are frequently studied for optoelectronic applications, bridging gaps between organic chemistry and advanced materials.

Ongoing studies explore structure-activity relationships (SAR) of 2-(2-aminophenyl)thiazole scaffolds, a trending topic in computational chemistry forums. With rising interest in personalized medicine, this compound's adaptability positions it as a candidate for targeted therapy designs, further amplifying its scientific appeal.